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Compound of Interest

Compound Name: MB 488 NHS ester

Cat. No.: B15555379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of MB 488 NHS ester, a high-performance

fluorescent dye, for the specific application of labeling primary amines on proteins, antibodies,

and other biomolecules.

Introduction to MB 488 NHS Ester
MB 488 NHS ester is a bright, hydrophilic, and highly photostable green fluorescent dye.[1][2]

[3] Structurally related to Alexa Fluor® 488, MB 488 offers improved water solubility, which

minimizes self-quenching and enhances labeling efficiency.[1][2][3] Its N-hydroxysuccinimidyl

(NHS) ester functional group allows for the covalent attachment of the dye to primary amines (-

NH2), which are readily available on biomolecules such as the side chains of lysine residues

and the N-termini of proteins.[2][3] This reaction forms a stable and robust amide bond, making

it an ideal choice for a wide range of fluorescence-based applications.[2][3]

Physicochemical and Spectral Properties
The performance of a fluorescent dye is dictated by its intrinsic properties. MB 488 exhibits

excellent spectral characteristics for fluorescence microscopy and flow cytometry.
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Property Value Reference

Excitation Maximum (λex) 501 nm [4][5]

Emission Maximum (λem) 524 nm [4][5]

Molar Extinction Coefficient (ε) 86,000 cm⁻¹M⁻¹ [2][3][4]

Molecular Weight 752.69 g/mol [2][3][4]

Solubility Water, DMSO, DMF [2][3]

Storage -20°C, protected from light [2][3][4]

The Chemistry of Labeling Primary Amines
The labeling reaction of MB 488 NHS ester with a primary amine is a nucleophilic acyl

substitution. The primary amine acts as a nucleophile, attacking the carbonyl carbon of the

NHS ester. This leads to the formation of a stable amide bond and the release of N-

hydroxysuccinimide as a byproduct. The reaction is most efficient at a slightly alkaline pH

(typically 7-9) where the primary amine is deprotonated and thus more nucleophilic.[2][3]

MB 488-NHS Ester
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://broadpharm.com/product/bp-28131
https://www.medchemexpress.com/mb-488-nhs-ester.html
https://broadpharm.com/product/bp-28131
https://www.medchemexpress.com/mb-488-nhs-ester.html
https://vectorlabs.com/products/mb-488-nhs-ester/
https://vectorlabs.com/products/mb-488-nhs-ester/?print-products=pdf&variation=&
https://broadpharm.com/product/bp-28131
https://vectorlabs.com/products/mb-488-nhs-ester/
https://vectorlabs.com/products/mb-488-nhs-ester/?print-products=pdf&variation=&
https://broadpharm.com/product/bp-28131
https://vectorlabs.com/products/mb-488-nhs-ester/
https://vectorlabs.com/products/mb-488-nhs-ester/?print-products=pdf&variation=&
https://vectorlabs.com/products/mb-488-nhs-ester/
https://vectorlabs.com/products/mb-488-nhs-ester/?print-products=pdf&variation=&
https://broadpharm.com/product/bp-28131
https://www.benchchem.com/product/b15555379?utm_src=pdf-body
https://vectorlabs.com/products/mb-488-nhs-ester/
https://vectorlabs.com/products/mb-488-nhs-ester/?print-products=pdf&variation=&
https://www.benchchem.com/product/b15555379?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MB 488 NHS Ester Labeling Reaction

Experimental Protocols
Antibody Labeling with MB 488 NHS Ester
This protocol is optimized for labeling 1 mg of a typical IgG antibody.

Materials:

1 mg of antibody (in amine-free buffer, e.g., PBS)

MB 488 NHS ester

Anhydrous dimethyl sulfoxide (DMSO)

1 M Sodium bicarbonate buffer (pH 8.3)

Purification column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure:

Antibody Preparation:

Ensure the antibody is in an amine-free buffer like PBS. If the buffer contains primary

amines (e.g., Tris or glycine), perform a buffer exchange using dialysis or a desalting

column.

Adjust the antibody concentration to 2 mg/mL in PBS.

Dye Preparation:

Allow the vial of MB 488 NHS ester to warm to room temperature before opening.

Prepare a 10 mg/mL stock solution of the dye by dissolving it in anhydrous DMSO. Vortex

to ensure it is fully dissolved. This solution should be prepared fresh.

Labeling Reaction:
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Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution to raise the pH to

~8.3.

Calculate the required volume of the dye stock solution. A molar ratio of dye to antibody of

10:1 is a good starting point.

Slowly add the calculated amount of dye solution to the antibody solution while gently

vortexing.

Incubate the reaction for 1 hour at room temperature, protected from light.

Purification of the Conjugate:

Prepare a gel filtration column (e.g., Sephadex G-25) according to the manufacturer's

instructions, equilibrating with PBS.

Apply the reaction mixture to the column.

Elute the conjugate with PBS. The first colored fraction to elute will be the labeled

antibody. The free, unreacted dye will elute later.

Collect the fractions containing the labeled antibody.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (A280) and 501 nm (A501).

Calculate the protein concentration: Protein Conc. (M) = [A280 - (A501 x 0.09)] / ε_protein

(where ε_protein for IgG is ~203,000 M⁻¹cm⁻¹ and 0.09 is the correction factor for the

dye's absorbance at 280 nm).

Calculate the dye concentration: Dye Conc. (M) = A501 / 86,000

Calculate the DOL: DOL = Dye Conc. / Protein Conc.

An optimal DOL for most applications is between 2 and 7.

General Experimental Workflow
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The following diagram outlines a typical workflow for labeling a protein and its subsequent use

in an application like immunofluorescence.
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General Experimental Workflow

Application Example: EGFR Signaling Pathway
Visualization
MB 488-labeled antibodies are frequently used in immunofluorescence to visualize the

localization and expression of proteins involved in signaling pathways. A prominent example is

the Epidermal Growth Factor Receptor (EGFR) pathway, which is crucial in cell proliferation

and is often dysregulated in cancer.[6]

An anti-EGFR antibody labeled with MB 488 can be used to track the receptor's internalization

upon ligand binding, providing insights into pathway activation and downstream signaling.
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Simplified EGFR Signaling Pathway
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Conclusion
MB 488 NHS ester is a versatile and robust fluorescent probe for labeling primary amines on a

wide variety of biomolecules. Its superior photophysical properties, coupled with a

straightforward and efficient labeling chemistry, make it an invaluable tool for researchers in cell

biology, immunology, and drug discovery. The detailed protocols and workflows provided in this

guide offer a solid foundation for the successful application of MB 488 NHS ester in your

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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